[(E)-3-[4-[(1S,2R)-1-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-3-[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]oxypropan-2-yl]oxy-3,5-dimethoxyphenyl]prop-2-enyl] (E)-3-(4-hydroxyphenyl)prop-2-enoate

• IUPAC Name: [(E)-3-[4-[(1S,2R)-1-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-3-[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]oxypropan-2-yl]oxy-3,5-dimethoxyphenyl]prop-2-enyl] (E)-3-(4-hydroxyphenyl)prop-2-enoate
• InChI: InChI=1S/C39H38O12/c1-46-32-23-28(12-17-31(32)42)38(45)35(24-50-37(44)19-11-26-8-15-30(41)16-9-26)51-39-33(47-2)21-27(22-34(39)48-3)5-4-20-49-36(43)18-10-25-6-13-29(40)14-7-25/h4-19,21-23,35,38,40-42,45H,20,24H2,1-3H3/b5-4+,18-10+,19-11+/t35-,38+/m1/s1
• InChI Key: IKHAPHPJWABCCU-PQUVRFHRSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC(COC(=O)C=CC2=CC=C(C=C2)O)C(C3=CC(=C(C=C3)O)OC)O)OC)C=CCOC(=O)C=CC4=CC=C(C=C4)O
• Isomeric SMILES: COC1=CC(=CC(=C1O[C@H](COC(=O)/C=C/C2=CC=C(C=C2)O)[C@H](C3=CC(=C(C=C3)O)OC)O)OC)/C=C/COC(=O)/C=C/C4=CC=C(C=C4)O
• Molecular Formula: C39H38O12
• DSSTOX Substance ID: DTXSID20904238
• Molecular Weight: 698.7 g/mol
• CAS RN: 405281-76-7

Description

[(E)-3-[4-[(1S,2R)-1-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-3-[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]oxypropan-2-yl]oxy-3,5-dimethoxyphenyl]prop-2-enyl] (E)-3-(4-hydroxyphenyl)prop-2-enoate is a natural product found in Artocarpus dadah, Artocarpus lacucha, and Artocarpus with data available.

Scientific Research Applications

Crystal Structure Analysis

• Crystal Structures of Chalcone Derivatives : A study by Gomes et al. (2020) focused on the crystal structures of chalcone derivatives, which are structurally similar to the compound . These studies provide insights into the molecular interactions and stability of such compounds (Gomes et al., 2020).

Antioxidant Properties

• Antioxidant Activity of Methoxy- and Hydroxyl-Substituted Chalcones : Research by Sulpizio et al. (2016) examined the antioxidant properties of chalcones with similar structures. This research is significant in understanding the potential antioxidative applications of the compound (Sulpizio et al., 2016).

Antiproliferative Activity

• Combretastatin Derivatives and Antiproliferative Activity : The work of Nurieva et al. (2015) on combretastatin derivatives, which are structurally related, demonstrated moderate cytotoxicity against certain cancer cells. This suggests potential research avenues in cancer treatment (Nurieva et al., 2015).

Effects on Gene Transfer

• Impact on Agrobacterium vir Genes : A study by Joubert et al. (2002) explored the influence of phenolic compounds on gene transfer and virulence gene induction in Agrobacterium, indicating potential applications in genetic engineering (Joubert et al., 2002).

Nematicidal Activity

• Nematicidal Properties : Kumari et al. (2014) researched the nematicidal activity of similar chalcone derivatives, which could suggest applications in agricultural pest control (Kumari et al., 2014).

Phytochemical Applications

• Isolation from Raphanus sativus L. : Research by Duan et al. (2006) on thioglucosides isolated from Raphanus sativus L. seeds, which include compounds structurally related to the compound , points to the significance of such compounds in phytochemistry (Duan et al., 2006).

Applications in Cancer Research

• Ru(II) Complexes with Chalcones in Breast Cancer : A study by Singh et al. (2016) demonstrated the potential of Ru(II) complexes with chalcone derivatives, similar in structure, as chemotherapeutics in breast cancer treatment (Singh et al., 2016).